Cas no 2171735-79-6 (1-(piperidin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(piperidin-3-yl)azetidine-2-carboxamide
• CAS No: 2171735-79-6
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6090915
• PubChem ID: 165508562
• Update Time: 2025-06-25

1-(piperidin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)azetidine-2-carboxamide
• EN300-1281754
• 2171735-79-6

• Inchi： 1S/C9H17N3O/c10-9(13)8-3-5-12(8)7-2-1-4-11-6-7/h7-8,11H,1-6H2,(H2,10,13)
• InChI Key： SDWLQMBELVIRKE-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1CNCCC1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(piperidin-3-yl)azetidine-2-carboxamide

Professional Introduction to 1-(piperidin-3-yl)azetidine-2-carboxamide (CAS No. 2171735-79-6)

1-(piperidin-3-yl)azetidine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171735-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the azetidine class of heterocyclic molecules, featuring a piperidine moiety at the C1 position and a carboxamide functional group at the C2 position. The unique structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The piperidin-3-yl substituent is a key structural element that contributes to the compound's potential pharmacological properties. Piperidine derivatives are widely recognized for their versatility in drug design, often exhibiting favorable pharmacokinetic profiles and enhanced binding affinity to biological targets. The presence of this moiety in 1-(piperidin-3-yl)azetidine-2-carboxamide suggests that it may interact effectively with enzymes and receptors involved in various disease pathways.

The azetidine ring is another critical feature of this compound, providing a rigid scaffold that can be tailored to optimize biological activity. Azetidine derivatives have been investigated for their potential in treating a range of conditions, including infectious diseases, inflammation, and neurological disorders. The carboxamide group at the C2 position further enhances the compound's reactivity, allowing for modifications that could improve its solubility, stability, and metabolic profile.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in many biological processes. 1-(piperidin-3-yl)azetidine-2-carboxamide has shown promise as a lead compound in this area due to its ability to disrupt specific PPIs through its unique structural framework. Studies have demonstrated that azetidine-based molecules can effectively interfere with the binding of key protein partners, thereby modulating signaling pathways associated with diseases such as cancer and autoimmune disorders.

One of the most compelling aspects of 1-(piperidin-3-yl)azetidine-2-carboxamide is its potential in oncology research. Preclinical studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors implicated in tumor growth and progression. The piperidine substituent, in particular, has been identified as a critical determinant of binding affinity to these targets, suggesting that further optimization could lead to highly potent antineoplastic agents.

The synthesis of 1-(piperidin-3-yl)azetidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of diverse functional groups, enabling the generation of a library of related compounds for screening purposes.

The pharmacokinetic properties of 1-(piperidin-3-yl)azetidine-2-carboxamide are also an area of active investigation. In vitro studies have revealed that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for any potential therapeutic agent. Additionally, preliminary toxicity assessments have shown that it demonstrates acceptable safety margins at relevant concentrations, paving the way for further preclinical development.

Advances in computational chemistry have further accelerated the discovery process for compounds like 1-(piperidin-3-yl)azetidine-2-carboxamide. Molecular modeling techniques have been utilized to predict binding interactions with biological targets, allowing researchers to design derivatives with enhanced potency and selectivity. These computational approaches complement experimental efforts by providing insights into structure-function relationships and guiding optimization strategies.

The therapeutic potential of 1-(piperidin-3-yl)azetidine-2-carboxamide extends beyond oncology. Emerging evidence suggests that it may also have applications in managing inflammatory diseases by modulating immune responses. The ability of azetidine derivatives to interact with inflammatory mediators has been explored in several preclinical models, demonstrating their potential as anti-inflammatory agents.

As research continues to uncover new biological targets and mechanisms, the significance of compounds like 1-(piperidin-3-yl)azetidine-2-carboxamide is expected to grow. The combination of its unique structural features and promising pharmacological properties makes it a valuable asset in the pharmaceutical industry's arsenal against various diseases. Future studies will focus on refining its chemical structure to enhance its therapeutic efficacy while ensuring safety and feasibility for clinical translation.

In conclusion,1-(piperidin-3-y】azetidine-z-carboxamide (CAS No. 2171735- 79- 6) represents an exciting advancement in medicinal chemistry with substantial potential for developing novel therapeutics. Its distinctive molecular architecture, particularly the presence of the (piperidin- 3- y】 moiety, positions it as a promising candidate for further exploration. Ongoing research efforts aim to harness its full therapeutic potential, ultimately contributing to improved patient outcomes across multiple disease indications.